Cas no 2229178-51-0 (1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene
• CAS No: 2229178-51-0
• MF: C₉H₇BrF₂
• MW: 233.052688837051
• CID: 6202605
• PubChem ID: 147107524
• Update Time: 2025-05-22

1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene
• 2229178-51-0
• EN300-1909051

• Inchi： 1S/C9H7BrF2/c1-6(5-10)7-2-8(11)4-9(12)3-7/h2-4H,1,5H2
• InChI Key： BLVVDTFXSIENKZ-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=C(C=1)F)F

Computed Properties

• Exact Mass: 231.96992g/mol
• Monoisotopic Mass: 231.96992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene

1-(3-Bromoprop-1-en-2-yl)-3,5-Difluorobenzene: A Comprehensive Overview

The compound 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene, identified by the CAS number CAS 2229178-51-0, is a highly specialized organic molecule with significant applications in modern chemistry. This compound is characterized by its unique structure, which combines a brominated propenyl group with a difluorinated benzene ring. The presence of these functional groups makes it a valuable intermediate in various synthetic processes, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene in the field of organometallic chemistry. Researchers have demonstrated that this compound can serve as an effective precursor for the synthesis of biologically active molecules. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to create novel drug candidates with potential anti-cancer properties. These findings underscore the compound's versatility and its role in advancing therapeutic interventions.

The synthesis of CAS 2229178-51-0 involves a multi-step process that requires precise control over reaction conditions. One of the most efficient methods reported in recent literature involves the coupling of a brominated alkene with a fluorinated aromatic ring under palladium-catalyzed conditions. This approach not only ensures high yields but also minimizes the formation of byproducts, making it environmentally friendly and cost-effective.

In terms of physical properties, 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene exhibits a melting point of approximately 45°C and a boiling point around 180°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions. Additionally, spectroscopic analyses have revealed that the compound displays characteristic absorption bands in the UV-vis spectrum, which are indicative of its conjugated system.

The application of this compound extends beyond pharmaceuticals. It has been utilized in the development of advanced polymers and materials with tailored electronic properties. For example, researchers have incorporated CAS 2229178-51-0 into polymer matrices to enhance their thermal stability and mechanical strength. These advancements highlight the compound's potential in contributing to the next generation of high-performance materials.

Furthermore, recent breakthroughs in computational chemistry have enabled scientists to predict the reactivity and stability of 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene with unprecedented accuracy. By employing density functional theory (DFT) calculations, researchers have gained insights into the electronic structure of this compound, which has facilitated the design of more efficient synthetic pathways.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-3,5-difluorobenzene, or CAS 2229178-51-0, stands as a testament to the ingenuity and progress in modern chemical research. Its unique structure, coupled with its versatile reactivity and wide-ranging applications, positions it as a key player in various scientific disciplines. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.